N-{4-[(1E)-{[(1Z)-2-amino-1,2-dicyanoeth-1-en-1-yl]imino}methyl]phenyl}acetamide

• IUPAC Name: N-[4-[[(Z)-2-amino-1,2-dicyanoethenyl]iminomethyl]phenyl]acetamide
• InChI: InChI=1S/C13H11N5O/c1-9(19)18-11-4-2-10(3-5-11)8-17-13(7-15)12(16)6-14/h2-5,8H,16H2,1H3,(H,18,19)/b13-12-,17-8?
• InChI Key: QBIAFGPIWJRQQP-GCZOFJPHSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C=NC(=C(C#N)N)C#N
• Isomeric SMILES: CC(=O)NC1=CC=C(C=C1)C=N/C(=C(/C#N)\N)/C#N
• Molecular Formula: C13H11N5O
• Molecular Weight: 253.26 g/mol

Description

N-{4-[(1E)-{[(1Z)-2-amino-1,2-dicyanoeth-1-en-1-yl]imino}methyl]phenyl}acetamide, also known as AMCA, is a chemical compound that has been the subject of much scientific research in recent years. This compound is of interest due to its potential use as a therapeutic agent in the treatment of various diseases, including cancer and neurological disorders. In

Scientific Research Applications

Antimalarial Activity

Werbel et al. (1986) synthesized a series of compounds related to the chemical structure , demonstrating significant antimalarial potency against Plasmodium berghei in mice. These studies included compounds that underwent various synthetic routes, showcasing their potential in developing antimalarial drugs with extended protection periods after oral administration (Werbel et al., 1986).

Antimicrobial Properties

Diyar Altındağ et al. (2017) designed and synthesized a series of imidazole derivatives, including structures similar to the specified compound, to combat drug-resistant fungal infections. These compounds demonstrated significant activity against Candida albicans and Candida krusei, suggesting potential applications as antifungal agents (Diyar Altındağ et al., 2017).

Coordination Chemistry

Chkirate et al. (2019) explored the synthesis of pyrazole-acetamide derivatives and their coordination complexes with Co(II) and Cu(II) ions. These complexes were studied for their antioxidant activity, demonstrating the compound's role in developing materials with significant biological activities (Chkirate et al., 2019).

Enzyme Catalysis

Magadum and Yadav (2018) investigated the chemoselective acetylation of 2-aminophenol using immobilized lipase, targeting the synthesis of N-(2-hydroxyphenyl)acetamide, an intermediate in antimalarial drug synthesis. This study showcases the compound's relevance in green chemistry and biocatalysis applications (Magadum & Yadav, 2018).